Cas no 110421-28-8 (decahydrocyclohepta[c]pyrrole, Mixture of diastereomers)

• Product Name: decahydrocyclohepta[c]pyrrole, Mixture of diastereomers
• CAS No: 110421-28-8
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 4572005
• Update Time: 2025-05-19

decahydrocyclohepta[c]pyrrole, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• decahydrocyclohepta[c]pyrrole, Mixture of diastereomers

• Inchi： 1S/C9H17N/c1-2-4-8-6-10-7-9(8)5-3-1/h8-10H,1-7H2
• InChI Key： CLGNZNKTKHGQJT-UHFFFAOYSA-N
• SMILES： N1CC2CCCCCC2C1

Additional information on decahydrocyclohepta[c]pyrrole, Mixture of diastereomers

Professional Introduction to Decahydrocyclohepta[c]pyrrole, Mixture of Diastereomers (CAS No. 110421-28-8)

Decahydrocyclohepta[c]pyrrole, Mixture of diastereomers, is a complex organic compound with the CAS number 110421-28-8. This compound belongs to the class of polycyclic hydrocarbons and has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. The molecule features a fused ring system consisting of a cycloheptane ring and a pyrrole ring, which creates a rigid scaffold that can be modified to explore various pharmacophores.

The decahydrocyclohepta[c]pyrrole mixture contains a blend of diastereomers, which are stereoisomers that are not mirror images of each other. This stereochemical diversity can lead to distinct chemical and biological properties, making it a valuable scaffold for drug discovery. The synthesis and characterization of this mixture have been subjects of extensive research, particularly in the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has shown increasing interest in polycyclic hydrocarbons due to their potential as bioactive molecules. Decahydrocyclohepta[c]pyrrole has been investigated for its possible applications in treating various diseases, including neurological disorders and cancer. The rigid structure of this compound allows for the introduction of functional groups at specific positions, enabling the design of molecules with tailored biological activities.

One of the most compelling aspects of decahydrocyclohepta[c]pyrrole is its ability to serve as a precursor for more complex molecules. Researchers have utilized this compound in the synthesis of analogs that exhibit enhanced pharmacological properties. For instance, modifications at the nitrogen atom of the pyrrole ring have led to derivatives with significant antitumor activity. These findings highlight the importance of decahydrocyclohepta[c]pyrrole as a building block in medicinal chemistry.

The stereochemistry of decahydrocyclohepta[c]pyrrole plays a crucial role in determining its biological effects. Diastereomers can exhibit different binding affinities and metabolic pathways, making them valuable tools for understanding molecular recognition processes. Recent studies have employed computational methods to predict the binding modes of these diastereomers with biological targets. Such investigations provide insights into how structural variations can modulate biological activity.

Another area where decahydrocyclohepta[c]pyrrole has made an impact is in the development of novel materials. Its unique structure and stereochemistry make it suitable for applications in supramolecular chemistry and polymer science. Researchers have explored its potential as a component in self-assembling systems, where its rigid framework can facilitate the formation of ordered structures. These materials could have applications in drug delivery systems and nanotechnology.

The synthesis of decahydrocyclohepta[c]pyrrole presents several challenges due to its complex architecture. Traditional synthetic routes often involve multi-step processes that require careful optimization. However, advances in organic chemistry have led to more efficient methods for constructing this molecule. Catalytic processes and transition metal-catalyzed reactions have been particularly useful in achieving high yields and purity. These improvements have made it more feasible to explore the pharmacological potential of this compound.

In conclusion, decahydrocyclohepta[c]pyrrole, Mixture of diastereomers (CAS No. 110421-28-8), is a versatile compound with significant applications in medicinal chemistry and materials science. Its unique structural features and stereochemical diversity make it an attractive scaffold for drug discovery and material design. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in modern chemical research.